BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of 3-
Bromo-2-(chloromethyl)pyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-2-(chloromethyl)pyridine

Cat. No.: B053696

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
protecting the ecosystem. This document provides a comprehensive operational and disposal
plan for 3-Bromo-2-(chloromethyl)pyridine (CAS No. 122851-69-8), a halogenated pyridine
derivative. Adherence to these procedures is critical for minimizing risks and complying with
regulatory standards.

Immediate Safety and Hazard Assessment

3-Bromo-2-(chloromethyl)pyridine is a hazardous chemical that requires careful handling.
While a specific Safety Data Sheet (SDS) for this exact compound is not readily available, data
from closely related compounds such as 3-bromopyridine and other halogenated pyridines
indicate that it should be treated with caution. The primary hazards include potential toxicity if
swallowed, skin and eye irritation, and possible respiratory irritation.[1][2] All personnel
handling this compound must be equipped with appropriate Personal Protective Equipment
(PPE).

Personal Protective Equipment (PPE) Requirements:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b053696?utm_src=pdf-interest
https://www.benchchem.com/product/b053696?utm_src=pdf-body
https://www.benchchem.com/product/b053696?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-chloropyridine
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Item Specification

Purpose

Chemical-resistant (e.g., Nitrile

Gloves To prevent skin contact.
rubber, Neoprene)
Safety glasses with side-
Eye Protection shields or chemical splash To protect eyes from splashes.
goggles
To protect clothing and skin
Lab Coat Standard laboratory coat

from contamination.

) ) Use in a well-ventilated area or
Respiratory Protection - ]
a certified chemical fume hood

To avoid inhalation of vapors

or dust.

Quantitative Data Summary

The following table summarizes key data for 3-Bromo-2-(chloromethyl)pyridine and its

closely related analogs. This information is essential for a proper risk assessment and in

determining the correct disposal pathway.

Property Value Source
CAS Number 122851-69-8 [3]
Molecular Formula CeHsBrCIN [3][4]
Molecular Weight 206.47 g/mol [3114]
Melting Point 46-46.5 °C [3]
Boiling Point 237.9 °C (Predicted) [3]
Density 1.631 g/cm3 (Predicted) [3]

Slightly soluble in water (3.7

Solubilit
Y g/L at 25°C, Predicted)

[3]

Acute Toxicity 4 (Oral), Skin

GHS Hazard Class (Analog) ] o
Corrosion/Irritation 1C

[5]
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Note: GHS Hazard Class is based on the analog 3-Bromo-5-(chloromethyl)pyridine
hydrochloride.

Operational Disposal Plan: Step-by-Step Guidance

The required method for the disposal of 3-Bromo-2-(chloromethyl)pyridine is through a
licensed hazardous waste disposal service. In-laboratory treatment of this compound is not
recommended due to the potential for creating other hazardous byproducts.

Step 1: Waste Identification and Segregation

o All materials contaminated with 3-Bromo-2-(chloromethyl)pyridine, including the pure
compound, solutions, reaction residues, and contaminated labware (e.g., pipette tips, gloves,
absorbent pads), must be classified as hazardous waste.

» Do not mix this waste with other waste streams, particularly incompatible materials such as
strong oxidizing agents or strong acids.[6]

Step 2: Waste Collection and Containerization

o Collect all waste containing 3-Bromo-2-(chloromethyl)pyridine in a designated, leak-proof,
and chemically compatible container. High-density polyethylene (HDPE) containers are a
suitable option.

e The container must be kept tightly closed when not in use.[2]

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste."

The label must include the full chemical name: "3-Bromo-2-(chloromethyl)pyridine” and its
CAS number: "122851-69-8."

Indicate the associated hazards (e.g., "Toxic," "lrritant").

Record the date of waste accumulation.

Step 4: Storage
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o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
satellite accumulation area.

e The storage area should be away from heat, sparks, and open flames.[2][6]
Step 5: Final Disposal

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Complete all necessary waste disposal documentation as required by local, state, and
federal regulations.[6]

Experimental Protocols: Spill Response

In the event of a spill, immediate and appropriate action must be taken to mitigate exposure
and prevent environmental contamination.

Small Spill Cleanup Protocol:

o Evacuate and Ventilate: Alert others in the vicinity and ensure the area is well-ventilated. If
the spill is significant, evacuate the area.

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as vermiculite, sand, or a commercial chemical absorbent.[6]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a labeled hazardous waste container.[7]

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol),
followed by soap and water. Collect all cleaning materials as hazardous waste.

o PPE Disposal: Dispose of all contaminated PPE as hazardous waste.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of 3-
Bromo-2-(chloromethyl)pyridine.
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Caption: Disposal workflow for 3-Bromo-2-(chloromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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